Cas no 11075-15-3 (1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-)

1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)- structure

11075-15-3 structure

Product Name:1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-

CAS No:11075-15-3

Molecular Formula:C₂₂H₂₆O₁₀

Molecular Weight:450.43584

CID:146865

PubChem ID:11190157

1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)- Properties

Names and Identifiers

- 1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-
- Asebotin
- [ "" ]
- 1-[2-(beta-D-Glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-1-propanone
- XA161659
- 1-[2-Hydroxy-4-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
- Y7RG6SKW9Z
- AKOS040761381
- 11075-15-3
- Asebotoside
- NCGC00384916-01
- CHEBI:179169
- CHEMBL490513
- 1-Propanone, 1-(2-(beta-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl)-3-(4-hydroxyphenyl)-
- 1-[2-hydroxy-4-methoxy-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
- Aseboti
- LMPK12120542
- SCHEMBL10429626
- 1-[2-hydroxy-4-methoxy-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
- +Expand
- InChIKey： PQCIBORQLVRFMR-OCVXTVMPSA-N
- Inchi： InChI=1S/C22H26O10/c1-30-13-8-15(26)18(14(25)7-4-11-2-5-12(24)6-3-11)16(9-13)31-22-21(29)20(28)19(27)17(10-23)32-22/h2-3,5-6,8-9,17,19-24,26-29H,4,7,10H2,1H3/t17-,19-,20+,21-,22-/m0/s1
- SMILES： COC1=CC(O)=C(C(CCC2C=CC(O)=CC=2)=O)C(O[C@H]2O[C@@H](CO)[C@H](O)[C@@H](O)[C@@H]2O)=C1

Computed Properties

Exact Mass: 450.152597
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 8
Monoisotopic Mass: 450.152597
Heavy Atom Count: 32
Complexity: 595
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 166

Experimental Properties

Refractive Index: 1.649
Boiling Point: 779.1°C at 760 mmHg
Flash Point: 271°C
Color/Form: Powder
Density: 1.471

1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE28087-5mg	Asebotin	11075-15-3	98.0%	5mg	$494.00	2024-04-20
Ambeed	A205163-5mg	Asebotin	11075-15-3	98+%	5mg	$222.0
TargetMol Chemicals	TN3461-1 mg	Asebotin	11075-15-3	98%	1mg	￥ 3,500
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A40610-5 mg	1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-	11075-15-3		5mg	¥4000.0	2021-09-10
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3461-1 mg	Asebotin	11075-15-3		1mg	￥2035.00	2022-04-26

1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)- Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:11075-15-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:11075-15-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)- Related Literature

1. Structural reconstruction of BiPbO2Br nanosheets for electrochemical CO2 reduction to formate†

Chong Zou,Shuijian He Mater. Chem. Front., 2023,7, 3382-3389
2. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
3. Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course

Chem. Educ. Res. Pract., 2020,21, 570-581
4. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238
5. Mesoscopic simulations of hydrophilic cross-linked polycarbonate polyurethane networks: structure and morphology†

E. Iype,A. C. C. Esteves,G. de With Soft Matter, 2016,12, 5029-5040
6. Avoiding overfitting in the analysis of high-dimensional data with artificial neural networks (ANNs)

Analyst, 1999,124, 1675-1681
7. High mobility n-type organic semiconductors with tunable exciton dynamics toward photo-stable and photo-sensitive transistors†

Li Yu,Yongxu Hu,Zhongwu Wang,Haoquan Zhang,Yinan Huang,Yunpeng Lou,Yajing Sun,Xueying Lu,Huapeng Liu,Yingshuang Zheng,Shuguang Wang J. Mater. Chem. C, 2022,10, 8874-8880
8. Synthesis of a vanadium analog of siliceous FER

J. Mater. Chem., 1999,9, 2459-2462
9. Back cover

Nanoscale Adv., 2022,4, 4025-4026
10. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

11075-15-3 (1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:11075-15-3)1-Propanone, 1-[2-(b-D-glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-

Purity:99%

Quantity:5mg

Price($):200